(5E)-5-{[2,5-dimethyl-1-(propan-2-yl)-1H-pyrrol-3-yl]methylidene}-1-(3-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
(5E)-5-{[2,5-dimethyl-1-(propan-2-yl)-1H-pyrrol-3-yl]methylidene}-1-(3-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0828497
InChI:
InChI=1S/C20H20FN3O2S/c1-11(2)23-12(3)8-14(13(23)4)9-17-18(25)22-20(27)24(19(17)26)16-7-5-6-15(21)10-16/h5-11H,1-4H3,(H,22,25,27)/b17-9+
SMILES:
CC1=CC(=C(N1C(C)C)C)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=CC=C3)F
Molecular Formula:
C20H20FN3O2S
Molecular Weight:
385.5 g/mol
(5E)-5-{[2,5-dimethyl-1-(propan-2-yl)-1H-pyrrol-3-yl]methylidene}-1-(3-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
CAS No.:
Cat. No.: VC0828497
Molecular Formula: C20H20FN3O2S
Molecular Weight: 385.5 g/mol
* For research use only. Not for human or veterinary use.
![(5E)-5-{[2,5-dimethyl-1-(propan-2-yl)-1H-pyrrol-3-yl]methylidene}-1-(3-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H20FN3O2S |
|---|---|
| Molecular Weight | 385.5 g/mol |
| IUPAC Name | (5E)-5-[(2,5-dimethyl-1-propan-2-ylpyrrol-3-yl)methylidene]-1-(3-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C20H20FN3O2S/c1-11(2)23-12(3)8-14(13(23)4)9-17-18(25)22-20(27)24(19(17)26)16-7-5-6-15(21)10-16/h5-11H,1-4H3,(H,22,25,27)/b17-9+ |
| Standard InChI Key | LRRIFIIWZNRQQT-RQZCQDPDSA-N |
| Isomeric SMILES | CC1=CC(=C(N1C(C)C)C)/C=C/2\C(=O)NC(=S)N(C2=O)C3=CC(=CC=C3)F |
| SMILES | CC1=CC(=C(N1C(C)C)C)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=CC=C3)F |
| Canonical SMILES | CC1=CC(=C(N1C(C)C)C)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=CC=C3)F |
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